
Essential Safety and Operational Guide for
Handling DS44960156

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DS44960156

Cat. No.: B2550576 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

DS44960156, a selective inhibitor of Methylenetetrahydrofolate Dehydrogenase 2 (MTHFD2).

The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and maintain compound integrity.

Personal Protective Equipment (PPE)
Given that DS44960156 is an investigational compound intended for cancer research, it should

be handled with the same precautions as other potentially hazardous substances. The

following personal protective equipment is mandatory when handling DS44960156 in solid or

solution form.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Change gloves immediately if

contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat

Fully buttoned. Consider a

disposable gown when

handling larger quantities.

Respiratory Protection Fume hood

All handling of solid

DS44960156 and preparation

of solutions should be

performed in a certified

chemical fume hood to avoid

inhalation of dust or aerosols.

Operational Plan: Handling and Storage
Proper handling and storage are critical to ensure the stability and activity of DS44960156.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (2361327-08-2) on the label match the order.

Storage: DS44960156 is sensitive to temperature. Adhere strictly to the following storage

conditions to prevent degradation.[1]

Storage Condition Duration

-80°C Up to 6 months

-20°C Up to 1 month
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Stock Solutions: Once prepared, aliquot stock solutions into single-use vials to avoid

repeated freeze-thaw cycles.[1]

Solution Preparation:

DS44960156 is typically dissolved in dimethyl sulfoxide (DMSO).[1]

All solution preparation should be conducted in a chemical fume hood.

Use appropriate volumetric glassware to ensure accurate concentrations.

The following table provides recommended solvent volumes for preparing various

concentrations of a DS44960156 stock solution.[1]

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.8625 mL 14.3127 mL 28.6254 mL

5 mM 0.5725 mL 2.8625 mL 5.7251 mL

10 mM 0.2863 mL 1.4313 mL 2.8625 mL

Disposal Plan
All waste materials contaminated with DS44960156 must be treated as hazardous chemical

waste.

Solid Waste:

Contaminated consumables such as gloves, pipette tips, and empty vials should be collected

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste:

Unused solutions of DS44960156 should be collected in a sealed, labeled hazardous waste

container.

Do not dispose of DS44960156 solutions down the drain.
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Disposal Procedure:

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Experimental Protocols: MTHFD2 Inhibition Assay
The following is a generalized workflow for assessing the inhibitory activity of DS44960156 on

the MTHFD2 enzyme. This protocol is based on common methodologies in the field.

Preparation

Assay Execution Data Analysis

Prepare MTHFD2 Enzyme Solution

Mix Enzyme, Inhibitor, and Cofactor in Assay Plate

Prepare Substrate (e.g., CH2-THF) and Cofactor (NAD+)

Initiate Reaction by Adding SubstratePrepare Serial Dilutions of DS44960156 Incubate at 37°C Monitor Reaction Progress (e.g., Absorbance at 340 nm) Calculate Reaction Rates Plot Rate vs. Inhibitor Concentration Determine IC50 Value

Click to download full resolution via product page

Caption: Workflow for determining the IC50 of DS44960156 against MTHFD2.

Methodology:

Enzyme and Reagent Preparation: Prepare solutions of recombinant human MTHFD2

enzyme, the substrate (e.g., 5,10-methylenetetrahydrofolate, CH2-THF), and the cofactor

(NAD+).
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Compound Dilution: Create a serial dilution of DS44960156 in an appropriate buffer, typically

containing a small percentage of DMSO.

Assay Reaction: In a microplate, combine the MTHFD2 enzyme, the cofactor, and varying

concentrations of DS44960156.

Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

Data Acquisition: Monitor the rate of the reaction, often by measuring the increase in

absorbance at 340 nm, which corresponds to the production of NADH.

Data Analysis: Plot the reaction rates against the logarithm of the inhibitor concentration and

fit the data to a suitable dose-response curve to determine the IC50 value.

Signaling Pathway Context: MTHFD2 in One-Carbon
Metabolism
DS44960156 is a selective inhibitor of MTHFD2, a key enzyme in mitochondrial one-carbon

metabolism. This pathway is crucial for the synthesis of nucleotides and other essential

biomolecules, particularly in rapidly proliferating cancer cells.
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Caption: Inhibition of MTHFD2 by DS44960156 in the mitochondrial one-carbon pathway.

This diagram illustrates that MTHFD2 catalyzes the conversion of 5,10-methylene-THF to 10-

formyl-THF within the mitochondria. This step is a critical source of one-carbon units for
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processes such as purine synthesis. By inhibiting MTHFD2, DS44960156 disrupts this

pathway, thereby impeding the metabolic processes that support rapid cancer cell growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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